(Z)-3-(2-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2-ethoxyphenyl)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20N2OS/c1-3-16-9-11-17(12-10-16)20-15-26-22(24-20)19(14-23)13-18-7-5-6-8-21(18)25-4-2/h5-13,15H,3-4H2,1-2H3/b19-13-
• InChI Key: KRZTXODWZMYDPR-UYRXBGFRSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CC=C3OCC)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=CC=C3OCC)/C#N
• Molecular Formula: C22H20N2OS
• Molecular Weight: 360.5 g/mol
• CAS No.: 476669-17-7

Description

(Z)-3-(2-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile, also known as ETTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ETTA belongs to the class of acrylonitrile derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Optoelectronic Applications

A study by Anandan et al. (2018) designed and synthesized thiophene dyes, including a variant similar to (Z)-3-(2-ethoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile, for optoelectronic devices. These dyes demonstrated significant nonlinear absorption and optical limiting behavior under laser excitation, making them useful in photonic devices to protect human eyes and optical sensors, as well as stabilize light sources in optical communications (Anandan et al., 2018).

Synthetic Chemistry

Frolov et al. (2005) explored the reduction of similar acrylonitriles, providing insights into the chemical properties and potential synthetic applications of these compounds (Frolov et al., 2005).

Photophysical Properties

Research by Eltyshev et al. (2021) on fluorescent thiazoles based on a 3-aryl-2-(thiazol-2-yl)acrylonitrile core, similar to the compound , highlighted their potential in producing a wide range of fluorescent colors. These properties are significant for developing materials with applications in imaging and sensing (Eltyshev et al., 2021).

Antimicrobial Applications

A study by Cuervo-Rodríguez et al. (2019) focused on methacrylic polymers containing acrylonitrile units, showing their potential in developing antimicrobial materials. This research indicates possible applications of acrylonitrile derivatives in healthcare and sanitation (Cuervo-Rodríguez et al., 2019).

Anticancer Properties

Matiichuk et al. (2022) synthesized acrylonitrile derivatives with potential anticancer properties. This study's findings suggest the potential application of similar compounds in cancer research and treatment (Matiichuk et al., 2022).